Cas no 222842-99-1 (Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH)

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH is a protected amino acid derivative commonly used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the α-amino group, while the tert-butyl ester safeguards the carboxyl side chain. This compound is particularly valuable for introducing modified phenylalanine residues into peptide sequences, enabling precise structural control. Its tert-butyl protection enhances solubility in organic solvents and ensures stability under standard SPPS conditions. The product is ideal for synthesizing complex peptides requiring side-chain modifications, offering compatibility with Fmoc-based strategies. Careful deprotection with mild acids allows selective removal of the tert-butyl group without affecting the Fmoc moiety, facilitating sequential peptide elongation.

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH structure

222842-99-1 structure

Product Name:Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH

CAS No:222842-99-1

MF:C₃₀H₃₁NO₆

MW:501.570248842239

MDL:MFCD14586316

CID:2359434

PubChem ID:15870767

Update Time:2025-06-14

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Chemical and Physical Properties

Names and Identifiers

- Fmoc-L-4-(OtButylcarboxymethyl)phe-OH
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]phenyl]propanoic acid
- Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH
- F16300
- A897921
- N-[(9H-Fluorene-9-yl)methoxycarbonyl]-4-[(tert-butoxycarbonyl)methyl]-L-phenylalanine
- L-Phenylalanine,4-[2-(1,1-dimet
- Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH
- N-[(9H-Fluorene-9-yl)methoxycarbonyl]-4-[(tert-butoxycarbonyl)methyl]-L-pheny
- AKOS026674178
- (2S)-3-{4-[2-(TERT-BUTOXY)-2-OXOETHYL]PHENYL}-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
- DS-018197
- MFCD14586316
- CS-0199372
- Fmoc-L-4-(2-(tert-butoxy)-2-oxoethyl)phe
- L-Phenylalanine,4-[2-(1,1-dimethylethoxy)-2-oxoethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (2S)-3-{4-[2-(tert-butoxy)-2-oxoethyl]phenyl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- AS-47826
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoicacid
- 222842-99-1
- MDL： MFCD14586316
- Inchi： 1S/C30H31NO6/c1-30(2,3)37-27(32)17-20-14-12-19(13-15-20)16-26(28(33)34)31-29(35)36-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,33,34)/t26-/m0/s1
- InChI Key： SHGRYGUUIUHNLH-SANMLTNESA-N
- SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 501.21513771g/mol
Monoisotopic Mass: 501.21513771g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 37
Rotatable Bond Count: 11
Complexity: 776
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 102

Experimental Properties

Color/Form: No data avaiable
Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 683.4±55.0 °C at 760 mmHg
Flash Point: 367.1±31.5 °C
Solubility: Insuluble (3.6E-4 g/L) (25 ºC),
Vapor Pressure: 0.0±2.2 mmHg at 25°C

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F255675-10mg	Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH	222842-99-1		10mg	$ 125.00	2022-06-05
TRC	F255675-25mg	Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH	222842-99-1		25mg	$ 260.00	2022-06-05
Alichem	A019110878-250mg	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid	222842-99-1	95%	250mg	$668.00	2023-09-02
Alichem	A019110878-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid	222842-99-1	95%	1g	$1666.00	2023-09-02
abcr	AB482128-250 mg	Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH; .	222842-99-1		250MG	€487.80	2022-07-29
abcr	AB482128-1 g	Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH; .	222842-99-1		1g	€1,155.00	2022-07-29
Chemenu	CM317762-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid	222842-99-1	95%	1g	$***	2023-03-30
Chemenu	CM317762-1g	(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid	222842-99-1	95%	1g	$916	2021-06-09
eNovation Chemicals LLC	D598127-500mg	Fmoc-L-4-(OtButylcarboxymethyl)phe-OH	222842-99-1	>95%	500mg	$385	2024-05-24
eNovation Chemicals LLC	D598127-1g	Fmoc-L-4-(OtButylcarboxymethyl)phe-OH	222842-99-1	>95%	1g	$585	2024-05-24

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Related Literature

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Related Categories

Additional information on Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH

Recent Advances in the Application of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH (CAS: 222842-99-1) in Chemical Biology and Pharmaceutical Research

Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH (CAS: 222842-99-1) is a protected amino acid derivative widely used in peptide synthesis and chemical biology research. This compound, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a tert-butyl ester, plays a crucial role in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling conditions. Recent studies have highlighted its significance in the development of novel therapeutic peptides and peptidomimetics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH in the synthesis of constrained peptides for targeting the PD-1/PD-L1 immune checkpoint pathway. The researchers incorporated this building block into cyclic peptide scaffolds, resulting in improved binding affinity and metabolic stability compared to linear analogs. The tert-butyl protection was found to be critical for maintaining the integrity of the carboxyl group during SPPS, while the Fmoc group allowed for efficient deprotection under mild basic conditions.

In the field of drug delivery, a team from MIT reported in Advanced Materials (2024) on the use of this compound in the design of self-assembling peptide nanostructures. The hydrophobic tert-butyl group contributed to the controlled assembly of Fmoc-peptide amphiphiles, forming stable nanofibers capable of encapsulating hydrophobic drugs. This application showcases the versatility of 222842-99-1 beyond traditional peptide synthesis, extending into nanotechnology and targeted drug delivery systems.

Recent synthetic methodology developments have also focused on improving the efficiency of incorporating Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH into complex peptide sequences. A 2024 Nature Protocols paper detailed optimized coupling conditions using novel activating reagents, reducing racemization risks while maintaining high yields. This advancement is particularly relevant for the synthesis of challenging sequences containing multiple sterically hindered amino acids.

The compound's role in PROTAC (proteolysis targeting chimera) development has gained attention, as evidenced by a 2023 Cell Chemical Biology publication. Researchers utilized 222842-99-1 to construct the linker region between the target-binding moiety and E3 ligase recruiter, taking advantage of its chemical stability and appropriate spacer length. This application demonstrates the expanding utility of this building block in cutting-edge therapeutic modalities.

Quality control and analytical methods for Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH have seen significant improvements. A recent Analytical Chemistry study (2024) presented a novel LC-MS/MS method capable of detecting impurities at levels below 0.1%, addressing the growing demand for high-purity peptide synthesis reagents in GMP-compliant pharmaceutical manufacturing.

Looking forward, the unique properties of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH position it as a key component in emerging areas such as peptide-drug conjugates and macrocyclic therapeutics. Ongoing research suggests potential applications in the development of next-generation antimicrobial peptides and foldamer-based inhibitors, leveraging its structural features to achieve enhanced biological activity and pharmacokinetic profiles.